Cas no 2171554-85-9 (6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-4-methylhexanoic acid)

• Product Name: 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-4-methylhexanoic acid
• CAS No: 2171554-85-9
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 6143123
• PubChem ID: 165576889
• Update Time: 2025-07-22

6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-4-methylhexanoic acid
• EN300-1541928
• 2171554-85-9
• 6-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]-4-methylhexanoic acid

• Inchi： 1S/C25H27F3N2O5/c1-15(10-11-21(31)32)12-13-29-23(33)22(25(26,27)28)30-24(34)35-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20,22H,10-14H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： QMFAWJSEYJTKBU-UHFFFAOYSA-N
• SMILES： FC(C(C(NCCC(C)CCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-4-methylhexanoic acid

Comprehensive Analysis of 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-4-methylhexanoic acid (CAS No. 2171554-85-9)

The compound 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-4-methylhexanoic acid (CAS No. 2171554-85-9) is a highly specialized fluorinated amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a trifluoromethyl moiety, makes it a valuable building block for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and bioconjugation, particularly in the development of targeted therapies and protease inhibitors.

In recent years, the demand for fluorinated compounds like 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-4-methylhexanoic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and personalized therapeutics, where such molecules are used to optimize drug efficacy. The compound’s Fmoc group is particularly noteworthy, as it is widely employed in solid-phase peptide synthesis (SPPS), a technique central to modern biopharmaceutical production.

The trifluoropropanamido segment of the molecule contributes to its lipophilicity and electron-withdrawing properties, which are critical for modulating protein-ligand interactions. These characteristics are frequently explored in medicinal chemistry to improve drug candidates’ binding affinity and selectivity. Additionally, the 4-methylhexanoic acid backbone provides structural versatility, enabling further functionalization for combinatorial chemistry applications.

From an industrial perspective, CAS No. 2171554-85-9 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly methods to produce such complex molecules, reducing reliance on hazardous reagents. This aligns with broader trends in chemical manufacturing, where environmental impact and cost efficiency are paramount concerns. The compound’s potential in biocatalysis and enzymatic synthesis is also being explored, offering a promising avenue for scalable production.

Given its niche applications, 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-4-methylhexanoic acid is frequently referenced in academic publications and patent filings, particularly in fields like oncology and neurodegenerative disease research. Its role in peptide-based drug design is underscored by the rising popularity of peptide therapeutics, which are gaining traction due to their high specificity and low toxicity profiles. As the scientific community continues to unravel its full potential, this compound remains a subject of intense study and innovation.